Cas no 2228412-86-8 (methyl 4-2-(aminooxy)ethyl-2-chlorobenzoate)

• Product Name: methyl 4-2-(aminooxy)ethyl-2-chlorobenzoate
• CAS No: 2228412-86-8
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 5897141
• PubChem ID: 165681280
• Update Time: 2025-10-17

methyl 4-2-(aminooxy)ethyl-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-2-(aminooxy)ethyl-2-chlorobenzoate
• methyl 4-[2-(aminooxy)ethyl]-2-chlorobenzoate
• EN300-1995560
• 2228412-86-8

• Inchi： 1S/C10H12ClNO3/c1-14-10(13)8-3-2-7(4-5-15-12)6-9(8)11/h2-3,6H,4-5,12H2,1H3
• InChI Key： QEDSGUKUJIPNON-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)CCON

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 4-2-(aminooxy)ethyl-2-chlorobenzoate

Methyl 4-(2-(Aminooxy)ethyl)-2-chlorobenzoate: An Overview of CAS No. 2228412-86-8

Methyl 4-(2-(aminooxy)ethyl)-2-chlorobenzoate (CAS No. 2228412-86-8) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention for its potential in various biological and chemical processes. The combination of a chlorobenzene moiety and an aminooxy functional group makes it an intriguing candidate for the development of novel therapeutic agents.

The chemical structure of methyl 4-(2-(aminooxy)ethyl)-2-chlorobenzoate consists of a benzene ring substituted with a chlorine atom at the 2-position and a methyl ester group at the 4-position. The presence of the aminooxy group on the ethyl side chain adds to its reactivity and functional versatility. This structure allows for a wide range of chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been increasing interest in the use of methyl 4-(2-(aminooxy)ethyl)-2-chlorobenzoate as a building block for the development of new drugs. Its ability to form stable complexes with various metal ions and its potential to interact with biological targets have made it an attractive candidate for drug discovery. For instance, studies have shown that compounds derived from this structure exhibit promising antitumor and antimicrobial activities.

One notable application of methyl 4-(2-(aminooxy)ethyl)-2-chlorobenzoate is in the field of cancer research. Researchers have explored its use as a prodrug, where the aminooxy group can be selectively activated under specific conditions, such as in the presence of certain enzymes or pH levels. This selective activation can enhance the therapeutic efficacy while minimizing side effects, making it a promising approach for targeted cancer therapy.

Beyond its potential in cancer therapy, methyl 4-(2-(aminooxy)ethyl)-2-chlorobenzoate has also shown promise in other areas of medicinal chemistry. For example, it has been investigated for its ability to modulate ion channels and receptors, which are key targets in the treatment of neurological disorders. Studies have demonstrated that derivatives of this compound can effectively bind to specific receptors, potentially leading to new treatments for conditions such as epilepsy and Alzheimer's disease.

The synthesis of methyl 4-(2-(aminooxy)ethyl)-2-chlorobenzoate typically involves multi-step processes, including the formation of the benzene ring with appropriate substituents and the introduction of the aminooxy group. Recent advancements in synthetic methods have made it possible to produce this compound with high purity and yield, facilitating its use in both academic research and industrial applications.

In addition to its pharmaceutical applications, methyl 4-(2-(aminooxy)ethyl)-2-chlorobenzoate has also found use in materials science. Its unique chemical properties make it suitable for the development of functional materials, such as polymers and coatings. The ability to tailor its properties through chemical modifications opens up new possibilities for creating materials with enhanced performance characteristics.

The safety profile of methyl 4-(2-(aminooxy)ethyl)-2-chlorobenzoate is an important consideration in its use. While it is generally considered safe for laboratory use under proper handling conditions, appropriate safety measures should be followed to ensure safe handling and storage. Researchers should adhere to standard laboratory practices and guidelines to minimize any potential risks.

In conclusion, methyl 4-(2-(aminooxy)ethyl)-2-chlorobenzoate (CAS No. 2228412-86-8) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique structure and functional groups make it a valuable tool for developing new drugs and materials. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in modern scientific endeavors.